Cas no 921860-65-3 (1-(8-{(3-chlorophenyl)carbamoylmethoxy}quinolin-2-yl)piperidine-4-carboxamide)

• Product Name: 1-(8-{(3-chlorophenyl)carbamoylmethoxy}quinolin-2-yl)piperidine-4-carboxamide
• CAS No: 921860-65-3
• MF: C₂₃H₂₃ClN₄O₃
• MW: 438.906724214554
• CID: 6284481
• PubChem ID: 20933081
• Update Time: 2025-07-09

1-(8-{(3-chlorophenyl)carbamoylmethoxy}quinolin-2-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(8-{(3-chlorophenyl)carbamoylmethoxy}quinolin-2-yl)piperidine-4-carboxamide
• 921860-65-3
• AKOS001994445
• F2255-0706
• 1-[8-[2-(3-chloroanilino)-2-oxoethoxy]quinolin-2-yl]piperidine-4-carboxamide
• 1-(8-(2-((3-chlorophenyl)amino)-2-oxoethoxy)quinolin-2-yl)piperidine-4-carboxamide
• 1-(8-{[(3-chlorophenyl)carbamoyl]methoxy}quinolin-2-yl)piperidine-4-carboxamide

• Inchi： 1S/C23H23ClN4O3/c24-17-4-2-5-18(13-17)26-21(29)14-31-19-6-1-3-15-7-8-20(27-22(15)19)28-11-9-16(10-12-28)23(25)30/h1-8,13,16H,9-12,14H2,(H2,25,30)(H,26,29)
• InChI Key： SMIVTLQMUHMAJH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(COC1=CC=CC2C=CC(=NC=21)N1CCC(C(N)=O)CC1)=O

Computed Properties

• Exact Mass: 438.1458683g/mol
• Monoisotopic Mass: 438.1458683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 97.6Ų

Additional information on 1-(8-{(3-chlorophenyl)carbamoylmethoxy}quinolin-2-yl)piperidine-4-carboxamide

Introduction to 1-(8-{(3-chlorophenyl)carbamoylmethoxy}quinolin-2-yl)piperidine-4-carboxamide (CAS No. 921860-65-3)

1-(8-{(3-chlorophenyl)carbamoylmethoxy}quinolin-2-yl)piperidine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 921860-65-3, represents a convergence of quinoline and piperidine moieties, which are well-documented scaffolds in medicinal chemistry for their role in modulating various biological pathways. The presence of a (3-chlorophenyl)carbamoylmethoxy substituent at the 8-position of the quinoline ring introduces additional layers of complexity, which may contribute to its distinct pharmacological profile.

The structural design of 1-(8-{(3-chlorophenyl)carbamoylmethoxy}quinolin-2-yl)piperidine-4-carboxamide is particularly noteworthy for its potential to interact with multiple targets within biological systems. The quinoline moiety is a well-established pharmacophore found in numerous therapeutic agents, including antimalarials and anticancer drugs, while the piperidine ring is frequently incorporated into drugs targeting central nervous system disorders. The combination of these two motifs suggests that this compound may exhibit a dual-action mechanism, potentially making it a promising candidate for treating multifaceted diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with greater precision. Studies indicate that the (3-chlorophenyl)carbamoylmethoxy group may serve as a key pharmacophoric element, influencing both solubility and binding affinity. This insight has guided synthetic efforts toward optimizing the compound's bioavailability and efficacy. Furthermore, the carboxamide functionality at the 4-position of the piperidine ring may enhance metabolic stability, a critical factor in drug development.

In vitro studies have begun to elucidate the potential biological activities of 1-(8-{(3-chlorophenyl)carbamoylmethoxy}quinolin-2-yl)piperidine-4-carboxamide. Preliminary data suggest that this compound exhibits inhibitory effects on certain enzymes and receptors implicated in inflammatory and neurodegenerative diseases. The quinoline portion of the molecule appears to modulate pathways involving microtubule dynamics, which is relevant to cancer therapy, while the piperidine moiety may interact with neurotransmitter receptors, offering potential applications in managing central nervous system disorders.

The synthesis of 1-(8-{(3-chlorophenyl)carbamoylmethoxy}quinolin-2-yl)piperidine-4-carboxamide presents unique challenges due to its complex architecture. Multi-step synthetic routes involving cross-coupling reactions, functional group transformations, and protective group strategies have been employed to achieve high yields and purity. The use of advanced catalytic systems has further streamlined these processes, reducing reaction times and minimizing byproduct formation. These synthetic advancements are crucial for scaling up production and conducting further preclinical evaluations.

The pharmacokinetic properties of this compound are under active investigation. Early pharmacokinetic studies indicate that 1-(8-{(3-chlorophenyl)carbamoylmethoxy}quinolin-2-yl)piperidine-4-carboxamide exhibits moderate oral bioavailability and favorable distribution patterns within vivo models. These findings are encouraging for its potential as a lead compound for further development. Additionally, preliminary toxicology assessments have shown no significant adverse effects at tested doses, suggesting a relatively safe profile for future clinical trials.

The integration of machine learning algorithms into drug discovery has accelerated the identification of novel molecular entities like 1-(8-{(3-chlorophenyl)carbamoylmethoxy}quinolin-2-yl)piperidine-4-carboxamide. By analyzing vast datasets of known bioactive compounds, computational models can predict new chemical structures with desirable properties. This approach has already been leveraged to design derivatives of this compound with enhanced potency and selectivity. Such innovations underscore the importance of interdisciplinary collaboration between chemists, biologists, and computer scientists in modern drug development.

Future research directions for 1-(8-{(3-chlorophenyl)carbamoylmethoxy}quinolin-2-yl)piperidine-4-carboxamide include exploring its mechanism of action in greater detail and conducting phase I clinical trials to assess its safety and efficacy in humans. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating preclinical findings into tangible therapeutic benefits. The continued optimization of synthetic methodologies will also be critical for producing sufficient quantities of this compound for clinical testing.

The versatility of quinoline-piperidine hybrids as pharmacological tools is evident from the growing number of clinical candidates derived from similar scaffolds. 1-(8-{(3-chlorophenyl)carbamoylmethoxy}quinolin-2-yl)piperidine-4-carboxamide exemplifies how structural innovation can lead to compounds with novel therapeutic potentials. As our understanding of disease mechanisms evolves, compounds like this one will play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.